![molecular formula C22H34N4O2 B5353312 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B5353312.png)
1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide, also known as BPP3, is a compound that has been studied for its potential pharmacological effects. This bipiperidine derivative has been found to possess interesting properties that make it a promising candidate for further research in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it has been proposed that this compound may act as an inhibitor of enzymes involved in the biosynthesis of certain molecules that are important for cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the migration and invasion of cancer cells, and reduce the production of inflammatory cytokines. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its relatively simple synthesis method. Additionally, this compound has been found to have low toxicity in vitro. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research involving 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide. One area of interest is the development of more potent analogs of this compound that may have improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, this compound may also have potential applications in other areas of research, such as drug discovery and chemical biology.
Synthesis Methods
The synthesis of 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with N-(2-phenylethyl)prop-2-enamide in the presence of triethylamine and acetic anhydride. The resulting intermediate is then treated with ammonia to yield this compound as a white solid.
Scientific Research Applications
1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential use as a therapeutic agent in various diseases. One of the areas of interest is cancer research, where this compound has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
1-[1-(3-amino-3-oxopropyl)piperidin-4-yl]-N-(2-phenylethyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34N4O2/c23-21(27)11-16-25-14-9-20(10-15-25)26-13-4-7-19(17-26)22(28)24-12-8-18-5-2-1-3-6-18/h1-3,5-6,19-20H,4,7-17H2,(H2,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHKYXUGJAGAEJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCN(CC2)CCC(=O)N)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.